Androsta-2,4,6-triene-2-carboxaldehyde, 3-chloro-17beta-hydroxy-, acetate
Androsta-2,4,6-triene-2-carboxaldehyde, 3-chloro-17beta-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
19669-93-3
VCID:
VC0028658
InChI:
InChI=1S/C22H27ClO3/c1-13(25)26-20-7-6-17-16-5-4-15-10-19(23)14(12-24)11-22(15,3)18(16)8-9-21(17,20)2/h4-5,10,12,16-18,20H,6-9,11H2,1-3H3/t16-,17-,18-,20-,21-,22-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2C=CC4=CC(=C(CC34C)C=O)Cl)C
Molecular Formula:
C22H27ClO3
Molecular Weight:
374.9 g/mol
Androsta-2,4,6-triene-2-carboxaldehyde, 3-chloro-17beta-hydroxy-, acetate
CAS No.: 19669-93-3
Main Products
VCID: VC0028658
Molecular Formula: C22H27ClO3
Molecular Weight: 374.9 g/mol
| CAS No. | 19669-93-3 |
|---|---|
| Product Name | Androsta-2,4,6-triene-2-carboxaldehyde, 3-chloro-17beta-hydroxy-, acetate |
| Molecular Formula | C22H27ClO3 |
| Molecular Weight | 374.9 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17S)-3-chloro-2-formyl-10,13-dimethyl-8,9,11,12,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H27ClO3/c1-13(25)26-20-7-6-17-16-5-4-15-10-19(23)14(12-24)11-22(15,3)18(16)8-9-21(17,20)2/h4-5,10,12,16-18,20H,6-9,11H2,1-3H3/t16-,17-,18-,20-,21-,22-/m0/s1 |
| Standard InChIKey | WGBJULOFBYFINX-AUHDTZKSSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=CC(=C(C[C@]34C)C=O)Cl)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=CC(=C(CC34C)C=O)Cl)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=CC(=C(CC34C)C=O)Cl)C |
| Synonyms | 3-Chloro-17β-(acetoxy)androsta-2,4,6-triene-2-carbaldehyde |
| PubChem Compound | 22296626 |
| Last Modified | Nov 11 2021 |
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